1-benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide

• CAS: 1014088-29-9
• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.505
• SMILES: CCC1=CC=CC=C1NC(=O)C2=CN(N=C2OCC3=CC=CC=C3)CC4=CC=CC=C4
• InChI: InChI=1S/C26H25N3O2/c1-2-22-15-9-10-16-24(22)27-25(30)23-18-29(17-20-11-5-3-6-12-20)28-26(23)31-19-21-13-7-4-8-14-21/h3-16,18H,2,17,19H2,1H3,(H,27,30)
• InChIKey: LPXZTSAGCQBRLL-UHFFFAOYSA-N
• Solubility: not available

Researchers requiring structurally authenticated pyrazole-4-carboxamide probes often face batch-to-batch conformational variability that confounds SAR studies. This compound eliminates that uncertainty through well-characterized single-crystal X-ray diffraction data. • Non-coplanar 40.6° pyrazole-amide dihedral angle confirmed by XRD-distinct from N-phenyl analogs. • Defined H-bond chain motif (2.843 Å donor-acceptor) supports cocrystal screening for solubility optimization. • MW 411.5, clogP ~4.8 within oral bioavailability space; suitable for cellular assays. Available for immediate dispatch.

1-Benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide: Characterization & Procurement

1-Benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide (CAS 1014088-29-9) is a synthetic pyrazole-4-carboxamide derivative with the molecular formula C26H25N3O2 and a molecular weight of 411.5 g/mol . It is a member of a broader class of 1,3,4-trisubstituted pyrazoles frequently investigated as 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors and kinase modulators, with its specific N-(2-ethylphenyl) substitution providing distinct conformational properties observable in crystallographic analysis [1].

Primary Workflow Conformational analysis & crystal engineering studies Single-crystal XRD characterized

Selection Context Non-coplanar pyrazole-4-carboxamide scaffold with ortho-substituted N-aryl group Distinct dihedral angle vs. N-phenyl analogs

Use Case SAR probe for 11β-HSD1 or kinase target-engagement studies Compatible with cellular assay formats (MW

• [1] Okui, S. Crystal structure of 1-benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide. Scite.ai Author Profile. Accessed 2026-04-30. View Source

1-Benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide: Limits of Generic Substitution

Despite sharing a common 1-benzyl-3-(benzyloxy)pyrazole-4-carboxamide scaffold, substitution at the N-amide position profoundly alters the three-dimensional conformation and hydrogen-bonding network [1]. Single-crystal X-ray diffraction data for the target compound reveal a distinctive orientation of the amide and benzene rings relative to the pyrazole core, with dihedral angles that differ markedly from those of the unsubstituted N-phenyl analog, which typically adopts near-coplanar arrangements [2]. These conformational differences can directly impact target binding, metabolic stability, and crystallinity, making simple generic substitution unreliable for pharmacological or materials science applications.

Target Compound

N-(2-ethylphenyl) derivative

Ortho-ethyl substitution induces a pyrazole-amide dihedral angle of ~41°, creating a non-coplanar geometry that influences target-pocket fit and crystal packing.

Common Substitute

Unsubstituted N-phenyl analog

Typically adopts near-coplanar conformations (~5–15° dihedral), which may shift hydrogen-bond networks, alter crystallinity, and change binding-mode preferences.

Conformational mismatch: amide geometry and ring orientation may not transfer directly between ortho-substituted and unsubstituted N-aryl pyrazole-4-carboxamides. Verify target-specific binding and solid-state properties before substitution.

• [1] Okui, S. Crystal structure of 1-benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide. Scite.ai Author Profile. Accessed 2026-04-30. View Source
• [2] Alam, M.; Park, S. Spectroscopic Identifications, Molecular Docking, Neuronal Growth and Enzyme Inhibitory Activities of Steroidal Nitro Olefin: Quantum Chemical Study. 2019. (Provides comparative data on pyrazole conformational behavior). View Source

1-Benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide: Differentiation Evidence

Pyrazole-Amide Dihedral Conformation

In the solid state, 1-benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide exhibits a pyrazole-amide dihedral angle of 40.6°, which is significantly non-coplanar and distinct from the near-zero or near-180° angles typically observed in analogous N-phenyl pyrazole-4-carboxamides that lack ortho substitution [1]. This twist directly affects the spatial disposition of the ethylphenyl ring, a key pharmacophoric element in many 11β-HSD1 inhibitor series [2].

Dihedral Conformation

Class-level inference

40.6°

Solid-state, single-crystal XRD

Supports non-coplanar binding-mode hypothesis

N-phenyl analogs typically ~5–15°; deviation may affect selectivity for sterically constrained pockets

Evidence Dimension	Pyrazole-amide dihedral angle (solid state)
Target Compound Data	40.6°
Comparator Or Baseline	Unsubstituted N-phenyl pyrazole-4-carboxamide analogs: typically ~5-15° or ~165-175° (near-coplanar) based on CSD surveys
Quantified Difference	~25-35° deviation from coplanarity
Conditions	Single-crystal X-ray diffraction at low temperature

Why This Matters

Conformational pre-organization dictates binding affinity in rigid protein pockets; a 40.6° dihedral angle may enable selectivity for targets where coplanar ligands are sterically disfavored.

• [1] Okui, S. Crystal structure report. Scite.ai Author Profile. Accessed 2026-04-30. View Source
• [2] Jacobson, P.B.; Olson, L.M.; Vepachedu, S. 11-β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors and uses thereof. US Patent 8,871,208 B2, 2014. (Provides class-level context for pyrazole carboxamide pharmacophores). View Source

Hydrogen-Bond Network Geometry

The compound forms intermolecular C=O···H-N hydrogen bonds with a donor-acceptor distance of 2.843 Å and an angle of 157°, generating a distinct one-dimensional chain motif in the crystal [1]. This bonding geometry contributes to its specific melting point and solubility profile, which differ from related N-substituted analogs that may adopt alternative packing arrangements, such as dimeric or sheet-like structures [2].

H-Bond Network

Class-level inference

2.843 Å

C=O···H-N, angle 157°

Defines 1D chain packing motif vs. dimeric arrangements

Slightly shorter contact than typical dimers; affects lattice energy and solubility profile

Evidence Dimension	Intermolecular C=O···H-N hydrogen bond distance
Target Compound Data	2.843 Å (donor-acceptor), 1.90 Å (H···O), angle 157°
Comparator Or Baseline	Typical pyrazole carboxamide dimers: ~2.9-3.0 Å with angles ~140-170° (variations affect packing density and melting point)
Quantified Difference	Slightly shorter contact distance than average dimeric systems (by ~0.05-0.15 Å)
Conditions	Single-crystal X-ray diffraction at low temperature

Why This Matters

The hydrogen-bond motif directly influences crystal lattice energy, which in turn governs melting point, solubility, and physical stability—critical parameters for formulation and handling.

• [1] Okui, S. Crystal structure report. Scite.ai Author Profile. Accessed 2026-04-30. View Source
• [2] CSD (Cambridge Structural Database) reference statistics for pyrazole carboxamide hydrogen-bond motifs. General knowledge; representative ranges derived from similar structures. View Source

Molecular Weight & Lipophilicity Differentiation

With a molecular weight of 411.5 g/mol, 1-benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide occupies a midpoint within its analog series . The 2-ethyl substituent on the N-phenyl ring adds +28 Da relative to the unsubstituted N-phenyl analog (MW ~383.4 g/mol), moderately increasing lipophilicity (clogP estimated ~4.8 vs. ~4.2 for the unsubstituted analog) . This modest increase can enhance membrane permeability without exceeding the Rule-of-Five threshold, a balance not achieved by more lipophilic analogs such as the N-(2,4-dimethylphenyl) derivative (MW ~397.5, clogP ~5.2) [1].

MW & Lipophilicity

Cross-study comparable

Target: 411.5 g/mol, clogP ~4.8

N-phenyl analog: 383.4 g/mol, clogP ~4.2

2,4-dimethylphenyl analog: 397.5 g/mol, clogP ~5.2

ΔclogP +0.6 vs. N-phenyl, −0.4 vs. dimethylphenyl

Moderate lipophilicity within Rule-of-Five window

Estimated values; may support permeability without exceeding drug-likeness thresholds

Evidence Dimension	Molecular weight and estimated lipophilicity (clogP)
Target Compound Data	MW: 411.5 g/mol, clogP: ~4.8
Comparator Or Baseline	N-phenyl analog: MW ~383.4, clogP ~4.2; N-(2,4-dimethylphenyl) analog: MW ~397.5, clogP ~5.2
Quantified Difference	+28 Da vs. N-phenyl; -14 Da vs. N-(2,4-dimethylphenyl); ΔclogP +0.6 vs. N-phenyl, -0.4 vs. dimethylphenyl
Conditions	Calculated values using standard algorithms (e.g., ChemAxon/ALOGPS)

Why This Matters

Balanced MW and lipophilicity within the analog series can translate to superior oral bioavailability and lower metabolic clearance, making this compound a preferred chemical probe for in vivo studies.

• [1] Lipinski, C.A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3-26. (Rule-of-Five context). View Source

1-Benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide: Research & Industrial Applications

11β-HSD1 Inhibitor Design with Favorable ADME

The compound serves as a strategic molecular probe in 11β-HSD1 drug discovery projects, where its unique 40.6° pyrazole-amide dihedral angle [1] can be exploited to design ligands that occupy a non-coplanar binding conformation. Its moderate lipophilicity (clogP ~4.8) and molecular weight (411.5 g/mol) position it favorably within the property space required for oral bioavailability, making it a suitable starting point for lead optimization campaigns targeting metabolic syndrome [2].

Crystal Engineering & Solid-State Formulation

The well-defined hydrogen-bond chain motif (donor-acceptor distance 2.843 Å) [1] makes this compound a candidate for cocrystal and polymorph screening studies aiming to improve solubility or stability. Its distinct packing, compared to dimer-forming analogs, offers an alternative solid-state framework for formulation scientists addressing dissolution-rate-limited absorption.

Chemical Tool for Kinase Selectivity Profiling

Pyrazole-4-carboxamides are prevalent in kinase inhibitor discovery. The specific 2-ethylphenyl amide substituent in this compound can be used to probe hydrophobic pocket selectivity in kinases such as Btk or SYK, where subtle conformational differences (e.g., the non-coplanar geometry) may result in differential off-target activity . Its property window (MW < 500, clogP < 5) also makes it compatible with cellular assay formats.

Analytical Reference Standard & Library Expansion

The compound's well-characterized crystal structure and accessible spectroscopic data [1] support its use as an analytical reference standard in HPLC method development and as a structurally authenticated entry in screening libraries, facilitating structure-activity relationship (SAR) studies of pyrazole carboxamide derivatives.

Application

Selection Property

Validation Focus

11β-HSD1 pathway study context

Non-coplanar pyrazole-amide geometry

Binding-mode confirmation in sterically constrained pockets

Crystal engineering & solid-form screening

1D hydrogen-bond chain motif (2.843 Å)

Polymorph and cocrystal screening for dissolution-rate optimization

Kinase selectivity profiling

2-ethylphenyl hydrophobic-pocket probe

Off-target kinase panel review; cellular assay compatibility (MW

Analytical reference & library expansion

Structurally authenticated by XRD

HPLC method development; SAR library entry with confirmed identity

• [1] Okui, S. Crystal structure report. Scite.ai Author Profile. Accessed 2026-04-30. View Source
• [2] Jacobson, P.B.; Olson, L.M.; Vepachedu, S. 11-β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors and uses thereof. US Patent 8,871,208 B2, 2014. View Source